Cas no 50465-97-9 (2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro-)

2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro- structure
50465-97-9 structure
Product Name:2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro-
CAS No:50465-97-9
MF:C10H7Br3O2
MW:398.873380899429
CID:374293
PubChem ID:128035
Update Time:2025-04-19

2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro-
    • 3,4-Dibromo-6-(bromomethyl)chroman-2-one
    • 3,4-Dihydro-3,4-dibromo-6-bromomethylcoumarin
    • SCHEMBL3365215
    • 2H-1-Benzopyran-2-one, 3,4-dibromo-6-(bromomethyl)-3,4-dihydro-
    • DTXSID80964696
    • 3,4-Dibromo-6-(bromomethyl)-3,4-dihydro-2H-1-benzopyran-2-one
    • Dihydrocoumarin I
    • 3,4-dibromo-6-(bromomethyl)-3,4-dihydrochromen-2-one
    • 50465-97-9
    • Dhdbbmc
    • Inchi: 1S/C10H7Br3O2/c11-4-5-1-2-7-6(3-5)8(12)9(13)10(14)15-7/h1-3,8-9H,4H2
    • InChI Key: OTAGREPHFZAZPI-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC2C=CC(CBr)=CC1=2)Br

Computed Properties

  • Exact Mass: 395.79951
  • Monoisotopic Mass: 395.79962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2H-1-Benzopyran-2-one,3,4-dibromo-6-(bromomethyl)-3,4-dihydro- Related Literature

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